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Compound of Interest

Compound Name: Benzyl 3-bromopropy! ether

Cat. No.: B108114

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 3-bromopropyl ether
(CAS 54314-84-0), a key bifunctional reagent in organic synthesis. Its utility lies in the
presence of both a benzyl ether, a common protecting group, and a bromoalkane, a versatile
functional group for nucleophilic substitution. This document outlines its chemical and physical
properties, provides a detailed synthesis protocol, and illustrates a common synthetic pathway.

Core Properties and Data

Benzyl 3-bromopropyl ether is a colorless to light yellow liquid at room temperature.[1][2] Its
key quantitative properties are summarized in the table below for easy reference and
comparison.
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Property Value Source(s)
Molecular Weight 229.11 g/mol [31141[5]
229.12 g/mol [1][2][6]

Molecular Formula C10H13BrO [11[3][4][6]
CAS Number 54314-84-0 [1][3][6]
Density 1.298 g/mL at 25 °C [6]

Boiling Point 130-132 °C at 8 mmHg [6]
Refractive Index n20/D 1.531

Flash Point 113 °C [6]

Purity Typically >95% (GC) [1][2]
IUPAC Name > [4](6]

bromopropoxymethylbenzene

SMILES BrCCCOCclccccecl [1][6]

Synthetic Methodologies

The synthesis of Benzyl 3-bromopropyl ether can be achieved through several routes. A
common and effective method is the Williamson ether synthesis, which involves the reaction of
an alkoxide with a primary alkyl halide. An alternative pathway is the Appel reaction, which
converts an alcohol to an alkyl halide.

Experimental Protocol: Synthesis via Appel Reaction

This section details a laboratory-scale synthesis of Benzyl 3-bromopropyl ether from 3-
benzyloxy-1-propanol, adapted from a published procedure.[1]

Materials:
¢ 3-Benzyloxy-1-propanol

» Carbon tetrabromide (CBra)
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e Sodium bromide (NaBr)

o Copper catalyst (e.g., Cu(tmp)(BINAP)BF4)

e Anhydrous N,N-dimethylformamide (DMF)

o Diethyl ether (Et20)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Saturated aqueous sodium thiosulfate (Na2S20s3) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

Procedure:

e To a dry reaction vial equipped with a magnetic stir bar, add the copper catalyst (0.01 equiv),
3-benzyloxy-1-propanol (1.0 equiv), carbon tetrabromide (2.0 equiv), and sodium bromide
(2.0 equiv).

o Seal the vial and purge with a stream of nitrogen gas to ensure an inert atmosphere.

e Add anhydrous DMF (1.5 mL) via syringe.

« Stir the reaction mixture under irradiation with a purple LED (approx. 394 nm) at room
temperature for 24 hours.

» Upon completion, transfer the reaction mixture to a separatory funnel containing diethyl ether
(10 mL) and deionized water (10 mL).

o Separate the organic phase. Extract the aqueous phase twice more with diethyl ether (2 x 10
mL).
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o Combine all organic phases and wash sequentially with saturated NaHCOs solution,
saturated Na2S20s solution, and brine.

» Dry the organic layer over anhydrous Na=SOa4, filter, and concentrate the solvent under
reduced pressure.

 Purify the resulting crude product by silica gel column chromatography (eluent: 100%
hexane) to yield the pure Benzyl 3-bromopropyl ether.

Applications in Research and Development

Benzyl 3-bromopropyl ether serves as a valuable building block in the multi-step synthesis of
complex organic molecules. Its bifunctional nature allows for the introduction of a
benzyloxypropyl linker into various structures. It has been utilized in the preparation of
bioactive molecules and natural products, including:

» 5-(3-Benzyloxypropoxy)psoralen (PAP-7)
e The natural product Zincophorin

e The neurotoxin (+)-anatoxin-a

Synthetic Pathway Visualization

The Williamson ether synthesis is a fundamental method for preparing ethers, including Benzyl
3-bromopropyl ether. The following diagram illustrates the logical workflow for synthesizing
the target molecule from benzyl alcohol and 1,3-dibromopropane.
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Caption: Workflow for Williamson Ether Synthesis of Benzyl 3-bromopropyl ether.

Safety and Handling
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Benzyl 3-bromopropyl ether is classified as harmful if swallowed and causes skin and serious
eye irritation.[6] It may also cause respiratory irritation.[6] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. All work should be conducted in a well-ventilated fume hood. For
detailed safety information, consult the material safety data sheet (MSDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. BENZYL 3-BROMOPROPYL ETHER synthesis - chemicalbook [chemicalbook.com]
e 2. Benzyl 3-Bromopropy! Ether | CymitQuimica [cymitquimica.com]

e 3. H66278.06 [thermofisher.com]

o 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

e 5. veeprho.com [veeprho.com]

e 6. Benzyl 3-bromopropyl ether, 95% | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl 3-bromopropyl
ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108114#benzyl-3-bromopropyl-ether-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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